Cas no 122372-08-1 (2-Chloro-4-styryl-pyrimidine)

2-Chloro-4-styryl-pyrimidine structure
2-Chloro-4-styryl-pyrimidine structure
Product Name:2-Chloro-4-styryl-pyrimidine
CAS No:122372-08-1
MF:C12H9ClN2
MW:216.666261434555
CID:5066315
Update Time:2023-08-25

2-Chloro-4-styryl-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-styryl-pyrimidine
    • (E)-2-chloro-6-styrylpyrimidine
    • (E)-2-chloro-4-styrylpyrimidine
    • 2-Chloro-4-styrylpyrimidine
    • SB33680
    • Pyrimidine, 2-chloro-4-(2-phenylethenyl)-
    • Inchi: 1S/C12H9ClN2/c13-12-14-9-8-11(15-12)7-6-10-4-2-1-3-5-10/h1-9H/b7-6+
    • InChI Key: NEKOKWFCEVJIFS-VOTSOKGWSA-N
    • SMILES: ClC1=NC=CC(/C=C/C2C=CC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.8
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